Tyloxapol

• CAS No.: 25301-02-4
• Product Name: Tyloxapol
• Molecular Formula: (C17H30O4)n
• Molecular Weight: 280.4 g/mol
• IUPAC Name: formaldehyde;oxirane;4-(2,4,4-trimethylpentan-2-yl)phenol
• Standard InChI: InChI=1S/C14H22O.C2H4O.CH2O/c1-13(2,3)10-14(4,5)11-6-8-12(15)9-7-11;1-2-3-1;1-2/h6-9,15H,10H2,1-5H3;1-2H2;1H2
• Standard InChIKey: GWJOFBXSBDVUMH-UHFFFAOYSA-N
• SMILES: CC(C)(C)CC(C)(C)C1=CC=C(C=C1)O.C=O.C1CO1
• Canonical SMILES: CC(C)(C)CC(C)(C)C1=CC=C(C=C1)O.C=O.C1CO1
• Description: Tyloxapol is a polymeric compound resulting from the reaction of 4-(1,1,3,3-tetramethylbutyl)phenol with formaldehyde to give a chain in which 6-8 molecules are linked together by CH2 groups ortho to the phenolic hydroxy groups, which have then undergone reaction with oxirane to give polyoxyethyleneoxy moieties, Ar(OCH2CH2)xOH, where x = 8-10. A nonionic liquic polymer, it inhibits lipoprotein lipase and hence clearance of triglyceride from the plasma, so is used to induce hyperlipidaemia in test animals. Also used as a surfactant to aid liquefaction and removal of mucus- and pus-containing bronchopulmonary secretions. It has a role as an inhibitor, an excipient, a surfactant and an apoptosis inducer.
• Synonyms: 4-(1,1,3,3-Tetramethylbutyl)phenol polymer with formaldehyde and oxirane; p-(1,1,3,3-Tetramethylbutyl)Phenol Polymer with Ethylene Oxide and Formaldehyde; Ethylene Oxide Polymer with Formaldehyde and p-(1,1,3,3-Tetramethylbutyl)phenol; Oxirane Polymer with Formaldehyde and 4-(1,1,3,3-tetramethylbutyl)phenol; Ethylene oxide-formaldehyde-4-(1,1,3,3-tetramethylbutyl)phenol copolymer; Ethylene oxide-formaldehyde-p-octylphenol Copolymer
• PubChem Compound: 71388
• Last Modified: Nov 11 2021